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Compound of Interest

Compound Name:
Ethyl 3-bromo-5-

fluoroisonicotinate

Cat. No.: B1420903 Get Quote

In-Depth Technical Safety Guide: Ethyl 3-bromo-
5-fluoroisonicotinate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Ethyl 3-bromo-
5-fluoroisonicotinate (CAS No. 1214335-25-7), a versatile building block in pharmaceutical

and chemical synthesis.[1] The information is compiled to assist researchers and professionals

in handling this compound safely.

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of Ethyl 3-bromo-5-
fluoroisonicotinate. This data is essential for understanding its behavior under various

laboratory conditions.
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Property Value Source

CAS Number 1214335-25-7 [1][2][3][4]

Molecular Formula C8H7BrFNO2 [1][4]

Molecular Weight 248.0491 g/mol [1]

Appearance White to yellow Solid [5]

Purity 98.0% [2]

Boiling Point 159 °C / 318 °F

Density 1.506 g/cm3 (at 25 °C / 77 °F)

Storage Temperature 2-8°C [5]

Hazard Identification and Precautionary Measures
Ethyl 3-bromo-5-fluoroisonicotinate is classified as a hazardous chemical. The following

hazard and precautionary statements are based on available safety data sheets.

Hazard Statements:

H226: Flammable liquid and vapour.

H300 + H310 + H330: Fatal if swallowed, in contact with skin or if inhaled.

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H410: Very toxic to aquatic life with long lasting effects.

Precautionary Statements: A comprehensive list of precautionary statements is provided below,

categorized by prevention, response, storage, and disposal.
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Category
Precautionary Statement
Code

Description

Prevention P210

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking.[6]

P233 Keep container tightly closed.

P240
Ground/bond container and

receiving equipment.

P241

Use explosion-proof

electrical/ventilating/lighting

equipment.

P242 Use only non-sparking tools.

P243
Take precautionary measures

against static discharge.

P260
Do not breathe mist or

vapours.

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P262
Do not get in eyes, on skin, or

on clothing.

P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P271
Use only outdoors or in a well-

ventilated area.

P273
Avoid release to the

environment.
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P280
Wear protective gloves/eye

protection/face protection.

P284 Wear respiratory protection.

Response P301 + P310

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician.[7]

P301 + P312 + P330

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell. Rinse mouth.

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.

P303 + P361 + P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.

P304 + P340 + P310

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

Immediately call a POISON

CENTER/doctor.

P304 + P340 + P312

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing. Call

a POISON CENTER/doctor if

you feel unwell.

P362
Take off contaminated clothing

and wash before reuse.

Storage P405 Store locked up.[7]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.
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Experimental Protocols & Handling
Safe Handling Procedures:

Work under a chemical fume hood.

Do not inhale the substance or mixture.

Avoid the generation of vapours and aerosols.

Ensure adequate ventilation, especially in confined areas.[8]

Keep away from open flames, hot surfaces, and sources of ignition.[6]

Take precautionary measures against static discharge.

Wear appropriate personal protective equipment (PPE), including flame-retardant antistatic

protective clothing, gloves, and eye/face protection.[8]

Wash hands and face thoroughly after handling.

Storage Conditions:

Store in a dry, cool, and well-ventilated place.[6][9]

Keep the container tightly closed.[6]

Keep away from heat and sources of ignition.

Store in a locked-up area or one accessible only to qualified or authorized personnel.

Incompatible materials to avoid are strong oxidizing agents, strong bases, and strong

reducing agents.[6]

First-Aid and Emergency Procedures
The following diagrams illustrate the recommended first-aid and spill response procedures.
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Exposure Route Immediate Action Medical Attention

Inhalation Move to fresh air

Skin Contact Take off contaminated clothing

Eye Contact

Rinse with plenty of water

For at least 15 minutes

Ingestion Rinse mouth Immediately call POISON CENTER/doctor

Wash with soap and water

Call in ophthalmologist

Get medical advice/attention

Click to download full resolution via product page

Caption: First-aid measures for different exposure routes.
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Spill Occurs

Evacuate danger area

Ensure adequate ventilation

Remove all sources of ignition

Wear appropriate PPE

Contain spill with inert absorbent material

Collect into suitable, closed containers for disposal

Clean affected area

Dispose of waste in accordance with regulations

Click to download full resolution via product page

Caption: General workflow for spill response.
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Toxicological and Ecological Information
Detailed toxicological and ecological studies for Ethyl 3-bromo-5-fluoroisonicotinate are not

extensively available in the public domain. However, based on the hazard classifications, it is

known to be fatal if swallowed, inhaled, or in contact with skin. It is also very toxic to aquatic life

with long-lasting effects. Therefore, release into the environment must be strictly avoided.

Symptoms of exposure may include coughing, shortness of breath, headache, nausea, and

vomiting.

Stability and Reactivity
Reactivity: Vapour/air mixtures can be explosive with intense warming.

Chemical Stability: The product is chemically stable under standard ambient conditions

(room temperature).

Conditions to Avoid: Keep away from open flames, hot surfaces, and sources of ignition.[6]

Also, avoid incompatible products.

Incompatible Materials: Strong oxidizing agents, strong bases, and strong reducing agents.

[6]

Hazardous Decomposition Products: Under fire conditions, it may produce carbon monoxide

(CO), carbon dioxide (CO2), hydrogen halides, gaseous hydrogen fluoride (HF), fluorine, and

bromine.[6][8]

Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations.

Chemicals should be left in their original containers, and not mixed with other waste.

Uncleaned containers should be handled in the same manner as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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